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Compound of Interest

Compound Name: Ethyl 5-oxo0-5-(4-pyridyl)valerate

Cat. No.: B1327841

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 5-0x0-5-(4-pyridyl)valerate is a chemical compound of interest in organic synthesis and
medicinal chemistry. Its structure, featuring a pyridine ring, a ketone, and an ester functional
group, makes it a versatile building block for the synthesis of more complex molecules.
Understanding the physical properties of this compound is crucial for its handling, purification,
and application in research and development. This guide provides a summary of the known
physical properties, detailed general experimental protocols for their determination, and a
representative workflow for its synthesis and purification.

Core Physical Properties

The available quantitative data for Ethyl 5-oxo-5-(4-pyridyl)valerate are primarily based on
computational predictions. Experimental validation of these properties is recommended for any
application requiring a high degree of precision.
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Property Value Source
Molecular Formula C12H15NOs3 [1]
Molecular Weight 221.25 g/mol [1][2]
Boiling Point 360.3 £ 22.0 °C (Predicted) [1]
Density 1.105 + 0.06 g/cm? (Predicted) [1]

pKa 3.15 £ 0.10 (Predicted) [1]

CAS Number 25370-47-2 [2]

RWJISAYWXFAUJIN-
INChl Key [2]
UHFFFAOYSA-N

Experimental Protocols

Due to the lack of specific published experimental data for Ethyl 5-oxo-5-(4-pyridyl)valerate,
the following sections describe general methodologies for determining the key physical
properties of organic compounds.

Melting Point Determination

The melting point is a critical indicator of a compound's purity.[3][4] A sharp melting range
typically suggests a high-purity substance, while a broad melting range often indicates the
presence of impurities.[3][4]

Methodology: Capillary Method

o Sample Preparation: A small amount of the crystalline organic compound is finely powdered.
The open end of a capillary tube is pressed into the powder and gently tapped to pack the
sample to a height of 2-3 mm.[5]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in a melting point apparatus,
such as a Thiele tube or a modern digital instrument, which contains a heat-transfer fluid
(e.g., silicone oil).[6][7]
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Heating: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute,
especially near the expected melting point.[6]

Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded. The
melting point range is reported as T1-T2.[5]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[8]

Methodology: Thiele Tube Method

Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a small test
tube (fusion tube). A capillary tube, sealed at one end, is inverted and placed into the test
tube with the open end submerged in the liquid.[8][9]

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling point liquid.[8][10]

Heating: The side arm of the Thiele tube is gently heated, which induces convection currents
that ensure uniform heating of the sample.[10]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Heating is continued until a rapid and continuous stream of bubbles is
observed. The heat is then removed, and the liquid is allowed to cool. The temperature at
which the liquid just begins to enter the capillary tube is recorded as the boiling point.[8][10]

Solubility Determination

Solubility provides insights into the polarity and functional groups present in a molecule.[11] A
systematic approach is typically used to classify a compound's solubility.

Methodology: Qualitative Solubility Testing

e General Procedure: A small amount of the compound (approx. 25 mg of solid or 0.05 mL of
liquid) is added to a test tube containing approximately 0.75 mL of the solvent. The mixture is
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vigorously shaken.[12]

e Solvent Series: The solubility is tested in a series of solvents, typically starting with water.[13]
[14]

o Water: If the compound is water-soluble, its pH is tested with litmus paper to determine if it
is acidic, basic, or neutral.[13]

o 5% NaOH and 5% NaHCOs: If the compound is insoluble in water, its solubility is tested in
these basic solutions to identify acidic functional groups of different strengths.[12]

o 5% HCI: This is used to test for the presence of basic functional groups, such as amines.
[12]

o Concentrated H2SO4: Many neutral compounds that are insoluble in the previous solvents
will dissolve in cold, concentrated sulfuric acid.[15]

o Observation: The compound is considered soluble if it forms a homogeneous solution with
the solvent.[14]

Mandatory Visualization

As no specific signaling pathways involving Ethyl 5-oxo-5-(4-pyridyl)valerate have been
identified in the literature, the following diagram illustrates a general experimental workflow for
the synthesis and purification of such a compound.
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Caption: General workflow for the synthesis and purification of Ethyl 5-oxo0-5-(4-
pyridyl)valerate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. ETHYL 5-OX0O-5-(4-PYRIDYL)VALERATE | 25370-47-2 [amp.chemicalbook.com]

e 2. cymitquimica.com [cymitquimica.com]

e 3. chem.ucalgary.ca [chem.ucalgary.ca]

e 4. SSERC | Melting point determination [sserc.org.uk]

¢ 5. byjus.com [byjus.com]

¢ 6. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
e 7. learning-space.uoa.edu.iq [learning-space.uoa.edu.iq]

¢ 8. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
¢ 9. byjus.com [byjus.com]

¢ 10. chem.libretexts.org [chem.libretexts.org]

e 11. chem.ucalgary.ca [chem.ucalgary.ca]

e 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
e 13. scribd.com [scribd.com]

e 14, Chemistry Online @ UTSC [utsc.utoronto.ca]

e 15. wwwl.udel.edu [www1.udel.edu]

 To cite this document: BenchChem. [Technical Guide: Physical Properties of Ethyl 5-0x0-5-
(4-pyridyl)valerate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1327841#ethyl-5-0x0-5-4-pyridyl-valerate-physical-
properties]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1327841?utm_src=pdf-body
https://www.benchchem.com/product/b1327841?utm_src=pdf-body
https://www.benchchem.com/product/b1327841?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0275185.htm?N=United%20Kingdom
https://cymitquimica.com/products/10-F207884/ethyl-5-oxo-5-4-pyridylvalerate/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://learning-space.uoa.edu.iq/sites/default/files/2024-10/General%20Chemistry%20lab%207.pdf
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.chem.ucalgary.ca/courses/351/laboratory/351expt_01_solubility.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://www.utsc.utoronto.ca/webapps/chemistryonline/production/solubility.php
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.benchchem.com/product/b1327841#ethyl-5-oxo-5-4-pyridyl-valerate-physical-properties
https://www.benchchem.com/product/b1327841#ethyl-5-oxo-5-4-pyridyl-valerate-physical-properties
https://www.benchchem.com/product/b1327841#ethyl-5-oxo-5-4-pyridyl-valerate-physical-properties
https://www.benchchem.com/product/b1327841#ethyl-5-oxo-5-4-pyridyl-valerate-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1327841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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